2-{2-[4-(3-chlorophenyl)-1-piperazinyl]ethyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

• Molecular Formula: C19H25ClN4O2
• Molecular Weight: 376.9 g/mol
• IUPAC Name: 2-[2-[4-(3-chlorophenyl)piperazin-1-yl]ethyl]-6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyridine-1,3-dione
• InChI: InChI=1S/C19H25ClN4O2/c20-15-4-3-5-16(14-15)22-11-8-21(9-12-22)10-13-24-18(25)17-6-1-2-7-23(17)19(24)26/h3-5,14,17H,1-2,6-13H2
• InChI Key: PLFGDPIDZNWPHD-UHFFFAOYSA-N
• SMILES: C1CCN2C(C1)C(=O)N(C2=O)CCN3CCN(CC3)C4=CC(=CC=C4)Cl

Description

2-{2-[4-(3-chlorophenyl)-1-piperazinyl]ethyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, also known as CP-122,288, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. CP-122,288 belongs to the class of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione compounds, which have been found to exhibit various pharmacological activities.

Mechanism of Action

The exact mechanism of action of 2-{2-[4-(3-chlorophenyl)-1-piperazinyl]ethyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione is not fully understood. However, it is believed to act as a partial agonist at the 5-HT1A receptor and a full agonist at the D4 dopamine receptor. These actions are thought to contribute to its anxiolytic, antidepressant, and antipsychotic properties.
Biochemical and Physiological Effects:
2-{2-[4-(3-chlorophenyl)-1-piperazinyl]ethyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione has been found to modulate the activity of various neurotransmitters, including serotonin, dopamine, and norepinephrine. It has been shown to increase the release of serotonin and dopamine in certain brain regions, which may contribute to its therapeutic effects. 2-{2-[4-(3-chlorophenyl)-1-piperazinyl]ethyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione has also been found to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a role in neuronal growth and survival.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{2-[4-(3-chlorophenyl)-1-piperazinyl]ethyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione in lab experiments is its well-characterized pharmacological profile. Its mechanism of action has been extensively studied, and it has been found to exhibit consistent effects across different animal models. However, one limitation of using 2-{2-[4-(3-chlorophenyl)-1-piperazinyl]ethyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione is its relatively low potency compared to other anxiolytic and antidepressant drugs. This may limit its usefulness in certain experimental paradigms.

Future Directions

There are several potential future directions for research on 2-{2-[4-(3-chlorophenyl)-1-piperazinyl]ethyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione. One area of interest is its potential use in the treatment of substance abuse disorders. Further studies are needed to determine its efficacy in reducing drug-seeking behavior in humans. Another area of interest is its potential use in the treatment of anxiety and depression. Clinical trials are needed to determine its safety and efficacy in humans. Additionally, further studies are needed to elucidate the exact mechanism of action of 2-{2-[4-(3-chlorophenyl)-1-piperazinyl]ethyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione and to identify potential targets for drug development.

Synthesis Methods

The synthesis of 2-{2-[4-(3-chlorophenyl)-1-piperazinyl]ethyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione involves the reaction of 3-chlorophenylpiperazine with 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene in the presence of acetic anhydride and triethylamine. The resulting intermediate is then reacted with 2-chloroacetyl tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione to yield 2-{2-[4-(3-chlorophenyl)-1-piperazinyl]ethyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione.

Scientific Research Applications

2-{2-[4-(3-chlorophenyl)-1-piperazinyl]ethyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione has been studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit anxiolytic, antidepressant, and antipsychotic properties in preclinical studies. 2-{2-[4-(3-chlorophenyl)-1-piperazinyl]ethyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione has also been studied for its potential use in the treatment of substance abuse disorders, as it has been found to reduce drug-seeking behavior in animal models.